Cas no 1897799-93-7 (2-(2-Chlorobenzyl)oxazole-4-carboxylicAcid)

• Product Name: 2-(2-Chlorobenzyl)oxazole-4-carboxylicAcid
• CAS No: 1897799-93-7
• MF: C₁₁H₈ClNO₃
• MW: 237.639122009277
• MDL: MFCD30537173
• CID: 4631219
• Update Time: 2025-07-21

2-(2-Chlorobenzyl)oxazole-4-carboxylicAcid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chlorobenzyl)oxazole-4-carboxylic Acid
• 4-Oxazolecarboxylic acid, 2-[(2-chlorophenyl)methyl]-
• 2-(2-Chlorobenzyl)oxazole-4-carboxylicAcid

• MDL： MFCD30537173
• Inchi： 1S/C11H8ClNO3/c12-8-4-2-1-3-7(8)5-10-13-9(6-16-10)11(14)15/h1-4,6H,5H2,(H,14,15)
• InChI Key： HORPESGOZZTUTK-UHFFFAOYSA-N
• SMILES： O1C=C(C(O)=O)N=C1CC1=CC=CC=C1Cl

Additional information on 2-(2-Chlorobenzyl)oxazole-4-carboxylicAcid

Introduction to 2-(2-Chlorobenzyl)oxazole-4-carboxylic Acid (CAS No. 1897799-93-7)

2-(2-Chlorobenzyl)oxazole-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1897799-93-7, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic carboxylic acid derivative has garnered attention due to its versatile structural framework, which positions it as a valuable intermediate in the development of novel therapeutic agents. The compound’s molecular architecture, featuring an oxazole ring fused with a chlorobenzyl substituent and a carboxylic acid functionality, makes it a promising candidate for further exploration in medicinal chemistry.

The oxazole moiety, characterized by its five-membered aromatic ring containing two oxygen atoms, is well-documented for its presence in numerous bioactive molecules. Its ability to participate in hydrogen bonding and its stability under various chemical conditions contribute to its widespread use in drug design. In particular, the 2-(2-chlorobenzyl)oxazole-4-carboxylic acid scaffold has been investigated for its potential role in modulating biological pathways associated with inflammation, cancer, and neurological disorders. The chlorobenzyl group introduces a lipophilic character to the molecule, enhancing its solubility and permeability across biological membranes, which is a critical factor in drug bioavailability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 2-(2-chlorobenzyl)oxazole-4-carboxylic acid with various biological targets. Studies suggest that this compound may interact with enzymes and receptors involved in signal transduction pathways, potentially leading to the development of small-molecule inhibitors with therapeutic efficacy. For instance, preliminary computational studies have indicated that derivatives of this compound could exhibit inhibitory activity against certain kinases, which are overexpressed in cancer cells and contribute to tumor progression.

The carboxylic acid group at the 4-position of the oxazole ring provides a site for further functionalization, allowing chemists to modify the molecule’s properties according to specific pharmacological requirements. This flexibility has led to the synthesis of numerous analogs that have been tested for their biological activity. Notably, some derivatives have shown promise in preclinical studies as potential treatments for chronic inflammatory diseases and neurodegenerative conditions. The structural diversity afforded by this scaffold makes it an attractive platform for structure-activity relationship (SAR) studies aimed at optimizing drug-like properties such as potency, selectivity, and pharmacokinetic profiles.

In the context of modern drug discovery, the synthesis of 2-(2-chlorobenzyl)oxazole-4-carboxylic acid has been streamlined through advanced synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions and enantioselective synthesis have enabled the production of enantiomerically pure forms of this compound, which is essential for evaluating its stereochemical specificity in biological systems. These synthetic advances have not only facilitated laboratory-scale investigations but also paved the way for large-scale production needed for clinical trials and commercial applications.

The therapeutic potential of 2-(2-chlorobenzyl)oxazole-4-carboxylic acid is further underscored by its role as a precursor in the synthesis of more complex drug candidates. Researchers have leveraged its structural features to develop molecules that target specific disease mechanisms. For example, modifications to the chlorobenzyl group have yielded compounds with enhanced binding affinity to certain protein targets, while alterations to the oxazole ring have improved metabolic stability. Such modifications highlight the compound’s adaptability as a building block in medicinal chemistry.

Current research trends indicate that 2-(2-chlorobenzyl)oxazole-4-carboxylic acid may find utility beyond traditional small-molecule drug development. Its unique structural features make it a candidate for designing probes used in biochemical assays and high-throughput screening campaigns aimed at identifying new therapeutic targets. Additionally, its compatibility with green chemistry principles has led to investigations into sustainable synthetic routes that minimize waste and energy consumption, aligning with global efforts toward environmentally responsible pharmaceutical production.

The future prospects of 2-(2-chlorobenzyl)oxazole-4-carboxylic acid are promising, with ongoing studies exploring its applications in precision medicine and targeted therapies. As our understanding of disease biology evolves, so too does our capacity to design molecules that interact selectively with pathological processes. The compound’s versatility ensures that it will remain a cornerstone in pharmaceutical research for years to come, contributing to breakthroughs that improve human health.